Cas no 820210-90-0 (2-Pyrrolidinone, 1-[2-(4-methoxy-9H-xanthen-9-yl)ethyl]-)

• Product name: 2-Pyrrolidinone, 1-[2-(4-methoxy-9H-xanthen-9-yl)ethyl]-
• CAS No: 820210-90-0
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• CID: 701501
• PubChem ID: 71420534

2-Pyrrolidinone, 1-[2-(4-methoxy-9H-xanthen-9-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-[2-(4-methoxy-9H-xanthen-9-yl)ethyl]-
• 1-[2-(4-methoxy-9H-xanthen-9-yl)ethyl]pyrrolidin-2-one
• 820210-90-0
• DTXSID90839720

• Inchi： InChI=1S/C20H21NO3/c1-23-18-9-4-7-16-14(11-13-21-12-5-10-19(21)22)15-6-2-3-8-17(15)24-20(16)18/h2-4,6-9,14H,5,10-13H2,1H3
• InChI Key： KUMQEUXILOLUES-UHFFFAOYSA-N
• SMILES： COC1=CC=CC2=C1OC3=CC=CC=C3C2CCN4CCCC4=O

Computed Properties

• Exact Mass: 323.15214353g/mol
• Monoisotopic Mass: 323.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.8Ų